3,6-Dioxabicyclo[3.1.0]hexane, 1-methyl-2-methylene-

• CAS RN: 116414-65-4
• Molecular Formula: C6H8O2
• Molecular Weight: 112.13 g/mol
• IUPAC Name: 1-methyl-2-methylidene-3,6-dioxabicyclo[3.1.0]hexane
• InChI: InChI=1S/C6H8O2/c1-4-6(2)5(8-6)3-7-4/h5H,1,3H2,2H3
• InChI Key: WZPQNXGCXLXVDI-UHFFFAOYSA-N
• SMILES: CC12C(O1)COC2=C
• synonyms: 3,6-Dioxabicyclo[3.1.0]hexane, 1-methyl-2-methylene- (9CI)

Description

3,6-Dioxabicyclo[3.1.0]hexane, 1-methyl-2-methylene- is a cyclic organic compound with the molecular formula C6H8O2. It is commonly known as paraformaldehyde dimethyl acetal and is used as a reagent in organic synthesis. This compound has been widely studied due to its unique chemical properties and potential applications in various fields.

Mechanism of Action

The mechanism of action of 3,6-Dioxabicyclo[3.1.0]hexane, 1-methyl-2-methylene- is not well understood. However, it is believed to act as a Lewis acid, which can donate an electron pair to form a coordinate bond with a Lewis base. This property makes it useful in various chemical reactions where it can act as a catalyst.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of 3,6-Dioxabicyclo[3.1.0]hexane, 1-methyl-2-methylene-. However, it has been reported to have low toxicity and is considered safe for use in laboratory experiments.

Advantages and Limitations for Lab Experiments

The advantages of using 3,6-Dioxabicyclo[3.1.0]hexane, 1-methyl-2-methylene- in laboratory experiments include its low toxicity, high stability, and ease of handling. However, its limitations include its limited solubility in water and its potential to react with other chemicals.

Future Directions

There are several potential future directions for research on 3,6-Dioxabicyclo[3.1.0]hexane, 1-methyl-2-methylene-. These include:
1. Development of new synthetic methods for the preparation of this compound.
2. Investigation of its potential applications in the synthesis of new compounds with useful properties.
3. Study of its reactivity with other chemicals and its potential as a catalyst in various chemical reactions.
4. Exploration of its potential use as a solvent for the extraction of natural products.
5. Investigation of its potential use in the development of new materials with unique properties.
In conclusion, 3,6-Dioxabicyclo[3.1.0]hexane, 1-methyl-2-methylene- is a cyclic organic compound with unique chemical properties and potential applications in various scientific fields. Further research is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of 3,6-Dioxabicyclo[3.1.0]hexane, 1-methyl-2-methylene- can be achieved through several methods. One of the most common methods involves the reaction of paraformaldehyde with methanol in the presence of a catalyst such as sulfuric acid. The reaction produces paraformaldehyde dimethyl acetal as a colorless liquid with a boiling point of 91-93°C.

Scientific Research Applications

3,6-Dioxabicyclo[3.1.0]hexane, 1-methyl-2-methylene- has been extensively studied for its potential applications in various scientific fields. It has been used as a reagent in organic synthesis for the preparation of various compounds such as aldehydes, ketones, and esters. It has also been used as a solvent for the extraction of essential oils and other natural products.